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dien-4-ol

CAS No.: 14434-41-4

Cat. No.: B085640

Get Quote

Ipsdienol (2-methyl-6-methylene-2,7-octadien-4-ol) is a monoterpene alcohol that functions as

a critical aggregation pheromone for numerous bark beetle species within the genus Ips. First

identified in Ips paraconfusus as part of a three-component pheromone blend, its biological

activity is not merely a function of its chemical structure but is profoundly dictated by its

stereochemistry.[1][2] Ipsdienol possesses a single chiral center at the C4 position, giving rise

to two non-superimposable mirror images, or enantiomers: (4R)-(-)-ipsdienol and (4S)-(+)-

ipsdienol.

In the intricate world of chemical ecology, this stereoisomerism is not a trivial detail. The

specific enantiomer, or more often, the precise ratio of the two enantiomers, serves as a

species-specific signal, enabling reproductive isolation and mediating complex interactions

within the ecosystem. This guide delves into the biosynthesis of these stereoisomers, their

divergent roles in beetle communication and predator attraction, and the robust analytical

methods required to elucidate their function.
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The Biosynthesis of Ipsdienol: From Host
Precursors to De Novo Synthesis and
Stereochemical Tuning
The understanding of ipsdienol biosynthesis has undergone a significant paradigm shift.

Initially, it was believed that bark beetles produced these pheromones exclusively by converting

monoterpenes, such as myrcene, sequestered from their host pine trees.[3][4] While host

precursors do play a role, it is now established that many Ips species can synthesize ipsdienol

de novo via the mevalonate pathway, the same fundamental pathway used for producing other

essential isoprenoids.[2][5][6][7]

The critical step in determining the final, biologically active signal is the precise control of the

enantiomeric ratio. This is not achieved by a single, stereospecific synthase but through a

dynamic enzymatic process.

Key Biosynthetic Steps:

De Novo Pathway Initiation: The synthesis begins with acetyl-CoA and proceeds through the

mevalonate pathway to produce geranyl diphosphate (GPP).[8][9]

Myrcene Synthesis: A bifunctional geranyl diphosphate synthase/myrcene synthase can

convert GPP into myrcene.[5]

Hydroxylation: Myrcene (either from the host or synthesized de novo) is hydroxylated by a

cytochrome P450 monooxygenase to form ipsdienol.[2][5]

Stereochemical "Tuning": The key to achieving a species-specific enantiomeric ratio lies in

an oxidoreductase-mediated process. An enzyme, ipsdienol dehydrogenase (IDOLDH), can

oxidize (4R)-(-)-ipsdienol to its corresponding ketone, ipsdienone.[10] This achiral

intermediate can then be stereoselectively reduced back to either the (4R)-(-) or (4S)-(+)-

enantiomer by IDOLDH or other reductases. This enzymatic equilibrium allows the beetle to

"tune" the final enantiomeric blend of the released pheromone.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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